Cas no 72845-91-1 (2-Naphthalenecarboxamide,4-[2-(9,10-dihydro-9,10-dioxo-1-anthracenyl)diazenyl]-3-hydroxy-N-phenyl-)

• Product Name: 2-Naphthalenecarboxamide,4-[2-(9,10-dihydro-9,10-dioxo-1-anthracenyl)diazenyl]-3-hydroxy-N-phenyl-
• CAS No: 72845-91-1
• MF: C₃₁H₁₉N₃O₄
• MW: 497.500267267227
• CID: 569588
• PubChem ID: 175219
• Update Time: 2025-04-19

2-Naphthalenecarboxamide,4-[2-(9,10-dihydro-9,10-dioxo-1-anthracenyl)diazenyl]-3-hydroxy-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide,4-[2-(9,10-dihydro-9,10-dioxo-1-anthracenyl)diazenyl]-3-hydroxy-N-phenyl-
• (4E)-4-[(9,10-dioxoanthracen-1-yl)hydrazinylidene]-3-oxo-N-phenylnaphthalene-2-carboxamide
• 4-[(9,10-dihydro-9,10-dioxo-1-anthryl)azo]-3-hydroxy-N-phenylnaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, 4-((9,10-dihydro-9,10-dioxo-1-anthracenyl)azo)-3-hydroxy-N-phenyl-
• 2-Naphthalenecarboxamide, 4-((9,10-dihydro-9,10-dioxoanthracen-1-yl)azo)-3-hydroxy-N-phenyl-
• 2-Naphthalenecarboxamide, 4-(2-(9,10-dihydro-9,10-dioxo-1-anthracenyl)diazenyl)-3-hydroxy-N-phenyl-
• 4-((9,10-Dihydro-9,10-dioxo-1-anthryl)azo)-3-hydroxy-N-phenylnaphthalene-2-carboxamide
• NS00062732
• 2-Naphthalenecarboxamide, 4-[(9,10-dihydro-9,10-dioxo-1-anthracenyl)azo]-3-hydroxy-N-phenyl-
• 72845-91-1
• DTXSID00888289
• 2-Naphthalenecarboxamide, 4-[2-(9,10-dihydro-9,10-dioxo-1-anthracenyl)diazenyl]-3-hydroxy-N-phenyl-
• EINECS 276-938-1

• Inchi： 1S/C31H19N3O4/c35-28-21-13-6-7-14-22(21)29(36)26-23(28)15-8-16-25(26)33-34-27-20-12-5-4-9-18(20)17-24(30(27)37)31(38)32-19-10-2-1-3-11-19/h1-17,37H,(H,32,38)/b34-33+
• InChI Key： PGNMEOJOGNIVGT-JEIPZWNWSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=C(C=21)/N=N/C1=C(C(C(NC2C=CC=CC=2)=O)=CC2C=CC=CC=21)O)=O

Computed Properties

• Exact Mass: 497.13767
• Monoisotopic Mass: 497.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.37
• Refractive Index: 1.715
• PSA: 108.19